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Compound of Interest

Compound Name: Drospirenone 6-ene

Cat. No.: B195100

In-Depth Technical Guide to Drospirenone 6-ene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Drospirenone 6-ene, a known
impurity and potential intermediate in the synthesis of the progestin drospirenone. This
document outlines its chemical identity, and available, albeit limited, technical data, focusing on
its analytical determination and potential formation during drospirenone synthesis.

Core Chemical Identifiers

Drospirenone 6-ene is identified by the following chemical and registry information:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b195100?utm_src=pdf-interest
https://www.benchchem.com/product/b195100?utm_src=pdf-body
https://www.benchchem.com/product/b195100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
CAS Number 67372-69-4 [1]
Molecular Formula C23H2803 [11[2][3]
Molecular Weight 352.47 g/mol [2]

(1'R,2'S,3'S,55,5'S,7'S,10'S,11
'R)-7',11'-
dimethylspiro[oxolane-5,6'-

IUPAC Name [1]
pentacyclo[8.8.0.02,7.03,5.011,19]
octadeca-15,17-diene]-2,14'-

dione

Drospirenone impurity D,
Synonyms delta6-Drospirenone, [1]
.DELTA.6-DROSPIRENONE

Synthesis and Formation

Drospirenone 6-ene is not typically synthesized as a primary target but rather emerges as an
impurity or intermediate during the manufacturing of drospirenone.[4][5][6][7] Several patented
methods for drospirenone synthesis allude to the formation of related impurities. The presence
of a double bond at the 6-position suggests its formation could be a result of elimination
reactions under certain acidic or basic conditions during the synthesis process.

A general retrosynthetic analysis suggests that the formation of the spirolactone ring at C17
and the establishment of the conjugated 4,6-diene system are key transformations where
impurities like Drospirenone 6-ene can arise.[8]

Experimental Protocols: Analytical Determination

While specific protocols for the isolation of Drospirenone 6-ene are not readily available in the
public domain, methods for the analysis of drospirenone and its impurities, including the 6-ene
variant, have been described. These methods are crucial for quality control in the
pharmaceutical industry.

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling
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A stability-indicating reverse-phase HPLC method has been developed for the quantification of
drospirenone and its related impurities.[9][10]

Parameter Description

Agilent Zorbax SB C18 (4.6 mm x 250 mm, 5

Column
Hm)
Mobile Phase A 100% Acetonitrile
Mobile Phase B Acetonitrile:Water (1:3 v/v)
Flow Rate 1.3 mL/min
Column Temperature 40°C
Detection Wavelength 215 nm

Another method utilizes an isocratic system with a C18 column and a mobile phase of
Acetonitrile:water (60:40% v/v) at a flow rate of 1.0 ml/min with UV detection at 271 nm.[11][12]

Biological Activity

There is a lack of specific toxicological and pharmacological data for Drospirenone 6-ene
itself. The biological activity information is predominantly available for the final active
pharmaceutical ingredient, drospirenone. Drospirenone is a synthetic progestin with anti-
mineralocorticoid and anti-androgenic properties, used in oral contraceptives.[13] As an
impurity, the levels of Drospirenone 6-ene in the final drug product are strictly controlled to
ensure safety and efficacy.

Signaling Pathways and Experimental Workflows

Direct signaling pathways involving Drospirenone 6-ene have not been elucidated in the
reviewed literature. However, a logical workflow for the analysis of drospirenone impurities can
be visualized.
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General Workflow for Drospirenone Impurity Analysis
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Filtration through a 0.45um filter

Chromatographic Analysis
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C18 Reverse-Phase Column

Gradient or Isocratic Elution
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:
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:
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A
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Caption: A generalized workflow for the analytical determination of impurities in drospirenone

samples.

The following diagram illustrates a simplified, conceptual representation of where
Drospirenone 6-ene might be formed during the synthesis of Drospirenone.

Conceptual Formation of Drospirenone 6-ene during Synthesis
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Caption: A logical diagram illustrating the potential formation of Drospirenone 6-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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